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Compound of Interest

Compound Name: Silver picrate

Cat. No.: B086978

Executive Summary: This document provides a comprehensive technical overview of silver
picrate (CAS No. 146-84-9), an inorganic-organic salt known for its extreme sensitivity and
explosive properties. While it has historical applications as an antimicrobial agent, its inherent
instability renders it unsuitable for modern therapeutic development. This guide is intended for
researchers, scientists, and drug development professionals to provide a thorough
understanding of its properties, synthesis, and hazards, emphasizing why it is a compound of
historical and academic interest rather than a viable candidate for current research and
development in the pharmaceutical industry.

Introduction

Silver picrate, with the chemical formula CeH2AgNsOy, is the silver salt of picric acid (2,4,6-
trinitrophenol).[1][2] It is a yellow crystalline solid that is highly sensitive to shock, friction, heat,
and desiccation, making it a dangerous primary explosive.[2] The compound is formed by the
electrostatic interaction between a silver(l) cation (Ag*) and a picrate anion.[2] The picrate
anion's structure, a phenolic ring with three electron-withdrawing nitro groups, contributes to
the compound's energetic and unstable nature.[2] Due to its hazardous properties, silver
picrate has no significant commercial or industrial applications and its use in laboratories is
highly restricted.[2] Historically, it saw limited use as an antiseptic and antiprotozoal agent,
primarily due to the antimicrobial properties of the silver ion.[1]

Physicochemical Properties
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Silver picrate's properties are dominated by its explosive nature. The available quantitative
data is summarized in the table below. It is important to note that some properties, such as the
melting point, are not well-defined, as the compound is likely to decompose or explode upon

heating.
Property Value Source(s)
Molecular Formula CeH2AgN307 [1][3]
Molecular Weight 335.96 g/mol [11[3]

Yellow crystalline powder or
Appearance [4]
paste when wetted.

Soluble in ~50 parts water;
sparingly soluble in alcohol;

Solubility slightly soluble in acetone and [1][4]
glycerol; insoluble in

chloroform and ether.

Density 1.856 g/cm3 [5]
Vapor Pressure 0.000514 mmHg at 25°C [5]
Flash Point 133.9°C [5]
Boiling Point 303.6°C at 760 mmHg [5]

Experimental Protocols
Synthesis of Silver Picrate

Disclaimer: The synthesis of silver picrate is extremely hazardous and should only be
attempted by experienced professionals in a specialized laboratory equipped for handling
explosives. The dry compound is a primary explosive and is sensitive to heat, friction, and
shock.[6] This protocol is provided for informational purposes only and is adapted from the
general synthesis of other metal picrates.[7]

Objective: To synthesize silver picrate from silver nitrate and picric acid.

Materials:
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 Silver nitrate (AgNO3)

e Picric acid (2,4,6-trinitrophenol)

e Deionized water

e Ethanol

» Beakers

e Stirring rod

« Filtration apparatus (Buchner funnel, filter paper)

» Non-metallic spatula

Procedure:

e Preparation of Reactant Solutions:
o Prepare a saturated aqueous solution of picric acid.
o Prepare a concentrated aqueous solution of silver nitrate.

e Precipitation:

o Slowly add the silver nitrate solution to the picric acid solution with constant, gentle
stirring.

o Avyellow precipitate of silver picrate will form immediately.
* |solation and Washing:
o Collect the precipitate by vacuum filtration using a Blchner funnel.

o Wash the precipitate with small portions of cold deionized water to remove any unreacted
starting materials.

o Follow with a wash using a small amount of ethanol to aid in drying.
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e Drying and Storage:

o CRITICAL SAFETY NOTE: Silver picrate becomes extremely sensitive to shock and
friction when dry. It is recommended to store the compound wetted with at least 30% water
by mass.[4][8]

o If a dry sample is absolutely required for analysis, it must be done in minuscule quantities
and with extreme caution, preferably in a remote, controlled environment.

Safety Precautions for Handling Silver Picrate

Handling silver picrate requires stringent safety measures due to its explosive nature.

e Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, face
shield, flame-retardant lab coat, and heavy-duty gloves.[9]

o Work Area: Work in a well-ventilated area, preferably in a fume hood designed for handling
explosive materials. The work surface should be clean and free of any materials that could

cause friction.[6]

e Handling:

[e]

Always handle the compound in small quantities.

Use non-metallic (e.qg., ceramic or plastic) spatulas and tools to avoid friction and sparks.

[°]

o

o

Avoid any grinding, scraping, or impact.

[¢]

Keep the compound moist, as the dry material is significantly more hazardous.[6][8]

o Storage: Store in a cool, dark, and well-ventilated location, away from heat, light, and
sources of ignition. Store wetted with at least 30% water in a clearly labeled container.[6]

o Disposal: Disposal of silver picrate must be carried out according to institutional and
governmental regulations for explosive waste. This typically involves controlled detonation by

trained professionals.
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Antimicrobial Mechanism of Action

The historical use of silver picrate as an antimicrobial agent is attributed to the bactericidal
properties of silver ions (Ag*).[10] While silver picrate itself is not used therapeutically today,
understanding the mechanism of silver ions is relevant to the broader field of antimicrobial
research.

The antimicrobial action of silver ions is multifaceted and involves several targets within the
bacterial cell:[11][12][13]

o Cell Wall and Membrane Disruption: Silver ions can bind to the bacterial cell wall and
membrane, disrupting their structure and increasing permeability. This leads to the leakage
of cellular contents.[12][13]

« Inhibition of Cellular Respiration: Ag* can interact with enzymes in the respiratory chain,
leading to the production of reactive oxygen species (ROS) and the interruption of ATP
synthesis.[12]

« Interaction with Proteins and Enzymes: Silver ions have a high affinity for sulfhydryl (-SH)
groups in proteins and enzymes. Binding to these groups can denature the proteins and
inactivate critical enzymes.[11]

 DNA Damage: Once inside the cell, silver ions can bind to DNA, causing it to condense and
preventing replication and transcription.[10]

Visualizations
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Caption: General workflow for the synthesis of silver picrate.
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Caption: Antimicrobial mechanism of the silver ion.

Conclusion

Silver picrate is a highly energetic and hazardous inorganic-organic salt. Its extreme sensitivity
to external stimuli makes it a dangerous compound to handle, and its practical applications are
virtually nonexistent in modern science and industry. While its historical use as an antimicrobial
agent is noted, this activity is derived from the silver ion, which can be delivered by numerous
safer and more stable silver compounds. For professionals in drug development and research,
silver picrate should be regarded as a hazardous material to be avoided, not a compound with
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therapeutic potential. This guide serves to inform about its properties and risks to ensure safety
and to direct research efforts towards more stable and viable chemical entities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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